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Compound of Interest

Compound Name: JANEX-1

Cat. No.: B1683305

For Researchers, Scientists, and Drug Development Professionals

Abstract

JANEX-1, also known as WHI-P131, is a potent and selective inhibitor of Janus kinase 3
(JAK3), a critical enzyme in the JAK/STAT signaling pathway that plays a key role in immune
system regulation.[1][2][3][4] Accurate and consistent preparation of JANEX-1 stock solutions
is paramount for reliable and reproducible experimental results in cell-based assays and
preclinical studies. This document provides a detailed protocol for the preparation, storage, and
handling of JANEX-1 stock solutions in dimethyl sulfoxide (DMSO), along with relevant
technical data and diagrams to ensure proper application.

Chemical and Physical Properties

A summary of the key properties of JANEX-1 is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1683305?utm_src=pdf-interest
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.selleckchem.com/products/janex-1.html
https://www.adooq.com/janex-1.html
https://www.selleckchem.com/datasheet/janex-1-S590301-DataSheet.html
https://www.medchemexpress.com/janex-1-hydrochloride.html
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Synonyms WHI-P131, Janex 1, WHI-P 2]

131
Molecular Formula C16H15N303 [1][5][6]
Molecular Weight 297.31 g/mol [11[3]1[5][6]
CAS Number 202475-60-3 [1][5][6]
Appearance Powder [6]
ICs0 (JAK3) 78 UM (in a cell-free assay) [11[31[6]

Solubility and Storage

Proper dissolution and storage are critical for maintaining the stability and activity of JANEX-1.

Parameter

Recommendation

Reference

Solvent

Dimethyl Sulfoxide (DMSO)

[11(3]5][6]

Solubility in DMSO

> 5 mg/mL (16.81 mM) to =
100 mg/mL (336.35 mM)

[11(3]5][6]

Powder Storage

-20°C for up to 3 years

[1](216]

Stock Solution Storage

Aliquot and store at -80°C for
up to 1 year or -20°C for up to
1 month. Avoid repeated

freeze-thaw cycles.

[11(21[7]

Note: The solubility of JANEX-1 in DMSO can be affected by the purity of the DMSO. It is
highly recommended to use fresh, anhydrous (moisture-free) DMSO to achieve optimal

dissolution, as moisture can reduce solubility.[1] If precipitation is observed, gentle warming

and/or sonication can be used to aid dissolution.[7]
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Experimental Protocol: Preparation of a 10 mM
JANEX-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of JANEX-1 in DMSO, a
commonly used concentration for in vitro studies.

Materials:

JANEX-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

e Pre-weighing Preparation: Allow the JANEX-1 vial to equilibrate to room temperature before
opening to prevent condensation of moisture onto the powder.

o Weighing JANEX-1: Carefully weigh out the desired amount of JANEX-1 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 2.97 mg of JANEX-1 (Molecular Weight = 297.31).

¢ Dissolution: Add the appropriate volume of anhydrous DMSO to the JANEX-1 powder. For a
10 mM stock solution, add 1 mL of DMSO for every 2.97 mg of JANEX-1.

e Mixing: Cap the tube securely and vortex thoroughly until the JANEX-1 is completely
dissolved. Visually inspect the solution to ensure there are no visible particles. If needed,
gentle warming or brief sonication can be employed to facilitate dissolution.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials.

e Labeling and Long-term Storage: Clearly label each aliquot with the compound name,
concentration, date of preparation, and solvent. Store the aliquots at -80°C for long-term
storage (up to 1 year) or at -20°C for shorter-term storage (up to 1 month).[1][2][7]

Signaling Pathway and Experimental Workflow

JANEX-1 Mechanism of Action

JANEX-1 selectively inhibits JAK3, thereby blocking the phosphorylation of downstream STAT
proteins (STAT-1, STAT-3, and STAT-5).[1][3] This inhibition disrupts the signaling cascade
initiated by cytokines, which is crucial for the proliferation and activation of various immune
cells.[1]
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Caption: JANEX-1 inhibits the JAK3/STAT signaling pathway.
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General Experimental Workflow for In Vitro Cell-Based Assays

The following diagram illustrates a typical workflow for utilizing the JANEX-1 stock solution in a
cell-based assay to evaluate its efficacy.
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Caption: Workflow for a typical cell-based assay using JANEX-1.
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Safety Precautions

Standard laboratory safety practices should be followed when handling JANEX-1 and DMSO.
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety
glasses. DMSO can facilitate the absorption of substances through the skin, so direct contact
should be avoided. All procedures should be performed in a well-ventilated area or a chemical
fume hood.

By adhering to these guidelines, researchers can ensure the consistent and effective use of
JANEX-1 in their experimental endeavors, leading to more reliable and impactful scientific
findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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